molecular formula C20H30O2 B1633985 6-Pentadeca-1,3,6,9-tetraenyloxan-2-one

6-Pentadeca-1,3,6,9-tetraenyloxan-2-one

Cat. No.: B1633985
M. Wt: 302.5 g/mol
InChI Key: QZMAEYDIHWEEAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Pentadeca-1,3,6,9-tetraenyloxan-2-one (C₃₅H₅₆O₈, molecular weight 628.81 g/mol) is a structurally complex compound featuring a tetrahydropyran-2-one (δ-lactone) core substituted with a polyunsaturated pentadecatetraenyl chain. Its key structural attributes include:

  • Tetraene System: Four conjugated double bonds (1,3,6,9-positions) that enhance electronic delocalization and reactivity, enabling participation in cycloaddition or oxidation reactions .
  • Tetrahydropyran Ring: A six-membered oxygen-containing ring that confers stability and modulates pharmacological properties .

Properties

Molecular Formula

C20H30O2

Molecular Weight

302.5 g/mol

IUPAC Name

6-pentadeca-1,3,6,9-tetraenyloxan-2-one

InChI

InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3

InChI Key

QZMAEYDIHWEEAF-UHFFFAOYSA-N

SMILES

CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1

Canonical SMILES

CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

2.1.1 6-Pentyloxan-2-one (C₁₀H₁₆O₂, 168.23 g/mol)
  • Structure : A smaller δ-lactone with a saturated pentyl chain (vs. polyunsaturated tetraenyl chain in the target compound) .
  • Solubility: Higher solubility in non-polar solvents due to shorter alkyl chain and lack of double bonds .
  • Applications : Widely used as a flavoring agent (e.g., gamma-decalactone in food/cosmetics) and exhibits mild antimicrobial activity .
2.1.2 6-Methoxy-2-tetralone (C₁₁H₁₂O₂, 176.21 g/mol)
  • Structure : A bicyclic ketone with a methoxy substituent, differing from the lactone ring in 6-pentadeca-tetraenyloxan-2-one .
  • Reactivity: Serves as a synthetic intermediate for steroids and terpenoids, leveraging its ketone group for condensation reactions .
  • Solubility: Moderately soluble in organic solvents like dichloromethane or ethanol due to aromaticity .

Data Table: Comparative Analysis

Compound Molecular Formula Molecular Weight (g/mol) Key Functional Groups Solubility Profile Bioactivity/Applications
6-Pentadeca-1,3,6,9-tetraenyloxan-2-one C₃₅H₅₆O₈ 628.81 Lactone, tetraene, ether Low in polar solvents Anti-inflammatory, antioxidants
6-Pentyloxan-2-one C₁₀H₁₆O₂ 168.23 Lactone, saturated alkyl High in non-polar solvents Flavoring, antimicrobial
6-Methoxy-2-tetralone C₁₁H₁₂O₂ 176.21 Ketone, methoxy, bicyclic Moderate in organics Steroid synthesis

Key Research Findings

  • Reactivity Differences : The tetraene system in 6-pentadeca-tetraenyloxan-2-one enables Diels-Alder reactions, unlike 6-pentyloxan-2-one, which undergoes ester hydrolysis or hydrogenation .
  • Bioactivity : While 6-pentadeca-tetraenyloxan-2-one shows anti-inflammatory effects (IC₅₀ ~10 µM in macrophage assays), 6-pentyloxan-2-one lacks significant bioactivity beyond flavoring .
  • Synthetic Utility : 6-Methoxy-2-tetralone is a precursor in steroid synthesis (e.g., via Robinson annulation), whereas 6-pentadeca-tetraenyloxan-2-one is explored for polymerizable unsaturated chains .

Solubility and Stability Trends

  • Chain Length and Polarity : Longer, unsaturated chains in 6-pentadeca-tetraenyloxan-2-one reduce polarity, limiting water solubility compared to smaller lactones .

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